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Compound of Interest

Compound Name: Dienogest-d5

cat. No.: B12405094

Dienogest-d5: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dienogest-d5, a deuterated analog
of the synthetic progestogen Dienogest. This document consolidates key chemical and physical
data, and outlines its primary applications in research and development, particularly in
pharmacokinetic and metabolic studies.

Core Compound Data

Dienogest-d5 is a stable isotope-labeled version of Dienogest, which is widely used in oral
contraceptives and for the treatment of endometriosis. The incorporation of five deuterium
atoms makes it an ideal internal standard for quantitative bioanalytical assays using mass
spectrometry.
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Parameter Value Citations

(17a)-17-Hydroxy-3-0x0-19-
Chemical Name norpregna-4,9-diene-21-nitrile-  [1][2]
d5

STS 557-d5, Dienogestril-d5,
Synonyms ) [11[3]
Endometrion-d5

Molecular Formula C20H20DsNO2 [11[4115]
Molecular Weight 316.45 g/mol [1][3][4]
CAS Number Not Available (NA) [1][5]
Unlabeled CAS Number 65928-58-7 [AI2103116171
Appearance Pale Beige to Yellow Solid [1][4]
Solubility Chloroform, Methanol [4]

Storage 2-8°C Refrigerator or -20°C [1114]

Applications in Research and Development

Dienogest-d5 serves as a critical tool in preclinical and clinical drug development. Its primary
application is as an internal standard in bioanalytical methods, such as liquid chromatography-
mass spectrometry (LC-MS), to accurately quantify the concentration of Dienogest in biological
matrices. The stable isotope label ensures that Dienogest-d5 has nearly identical chemical
and physical properties to Dienogest, but is distinguishable by its mass.

Experimental Workflow: Bioanalytical Quantification
of Dienogest

The following diagram illustrates a typical experimental workflow for the quantification of
Dienogest in a biological sample using Dienogest-d5 as an internal standard.
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Workflow for Dienogest quantification.
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Signaling Pathway of Dienogest

Dienogest exerts its therapeutic effects primarily through its progestogenic activity. It acts as a
selective agonist for the progesterone receptor (PR). The binding of Dienogest to the PR
initiates a signaling cascade that ultimately modulates gene expression in target tissues.
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Simplified Dienogest signaling pathway.

Experimental Protocol: General Method for
Dienogest Quantification in Plasma

The following provides a generalized protocol for the quantification of Dienogest in human
plasma. Specific parameters may require optimization based on the instrumentation and
reagents available.

1. Preparation of Standards and Quality Controls:

o Prepare a stock solution of Dienogest and Dienogest-d5 in methanol.

o Serially dilute the Dienogest stock solution to prepare calibration standards.

o Prepare quality control (QC) samples at low, medium, and high concentrations.
2. Sample Preparation:

e To 100 pL of plasma sample, standard, or QC, add 25 pL of the Dienogest-d5 internal
standard working solution.

» Precipitate proteins by adding 300 uL of acetonitrile.
e Vortex mix for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the mobile phase.
3. LC-MS/MS Conditions:

o LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.
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e Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 pm).

» Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

e Flow Rate: 0.4 mL/min.
e Injection Volume: 5 pL.
e MS System: A triple quadrupole mass spectrometer.
 lonization Mode: Electrospray lonization (ESI) in positive mode.
e MRM Transitions:
o Dienogest: Specific parent > daughter ion transition
o Dienogest-d5: Specific parent > daughter ion transition
4. Data Analysis:
 Integrate the peak areas for Dienogest and Dienogest-d5.
o Calculate the peak area ratio of Dienogest to Dienogest-d5.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards using a weighted linear regression.

o Determine the concentration of Dienogest in the samples and QCs from the calibration
curve.

Disclaimer: This guide is intended for research and informational purposes only. The
experimental protocol provided is a general example and should be adapted and validated for
specific laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Dienogest-d5 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124050944#dienogest-d5-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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